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Compound of Interest

Compound Name:
Methyl 4-(benzyloxy)-3-

methoxybenzoate

Cat. No.: B041899 Get Quote

An In-Depth Technical Guide to Methyl 4-
(benzyloxy)-3-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(benzyloxy)-3-methoxybenzoate is an organic compound that serves as a crucial

intermediate in the synthesis of various pharmaceuticals. Notably, it is a key building block in

the preparation of Cediranib, an antineoplastic agent that has shown promise in treating certain

types of cancer. This technical guide provides a comprehensive overview of the physical and

chemical properties of Methyl 4-(benzyloxy)-3-methoxybenzoate, along with detailed

experimental protocols for its synthesis and characterization.

Chemical and Physical Properties
This section details the key physical and chemical characteristics of Methyl 4-(benzyloxy)-3-
methoxybenzoate. The data is compiled from various sources and presented for easy

reference.
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Methyl 4-(benzyloxy)-3-methoxybenzoate is an off-white solid at room temperature.[1] It is

soluble in dichloromethane and ethyl acetate.

Physicochemical Data
Property Value Source

Molecular Formula C₁₆H₁₆O₄ [2]

Molecular Weight 272.29 g/mol [2]

Appearance Off-white solid [1]

Predicted Boiling Point 400.1 ± 30.0 °C

Predicted Density 1.153 ± 0.06 g/cm³

Solubility
Soluble in Dichloromethane

(DCM) and Ethyl Acetate

Crystal Structure
Methyl 4-(benzyloxy)-3-methoxybenzoate crystallizes in the monoclinic system. The crystal

structure reveals that the two aromatic rings are nearly perpendicular to each other.[2]

Crystal System Monoclinic [2]

a 5.2466 (7) Å [2]

b 17.973 (2) Å [2]

c 14.8785 (18) Å [2]

β 94.018 (3)° [2]

Volume 1399.6 (3) Å³ [2]

Z 4 [2]
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This section provides a detailed methodology for the synthesis of Methyl 4-(benzyloxy)-3-
methoxybenzoate.

Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate[2]
Materials:

4-(benzyloxy)-3-methoxybenzoic acid (5 g, 19.36 mmol)

Methanol

Concentrated sulfuric acid (2 ml)

Saturated sodium bicarbonate solution

Dichloromethane

Procedure:

A solution of 4-(benzyloxy)-3-methoxybenzoic acid is slowly added to a solution of methanol

and concentrated sulfuric acid.

The mixture is stirred for 12 hours at reflux.

After cooling, a saturated sodium bicarbonate solution is added to adjust the pH to 7.

Dichloromethane is added, and the mixture is filtered.

The organic phase is evaporated on a rotary evaporator to yield the title compound.

Experimental Workflow for Synthesis

Start Mix 4-(benzyloxy)-3-methoxybenzoic acid,
methanol, and conc. H₂SO₄

Stir at reflux for 12h Neutralize with NaHCO₃ solution (pH 7) Extract with Dichloromethane Evaporate organic phase Methyl 4-(benzyloxy)-3-methoxybenzoate

Click to download full resolution via product page

Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate.
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Chemical Reactivity and Stability
Stability: The compound is stable under normal conditions.[3]

Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[3]

Conditions to Avoid: Exposure to air and moisture should be avoided.[3]

Hazardous Decomposition Products: Upon decomposition, it may produce carbon monoxide

and carbon dioxide.[3]

Visualization of Logical Relationships
The following diagram illustrates the relationship between the starting material, the synthesis

process, and the final product, highlighting its role as a pharmaceutical intermediate.
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Relationship of Synthesis to Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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